Cas no 66537-39-1 ((+)-Theaspirane A)

• Product Name: (+)-Theaspirane A
• CAS No: 66537-39-1
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 1710040
• PubChem ID: 6431226
• Update Time: 2025-05-20

(+)-Theaspirane A Chemical and Physical Properties

Names and Identifiers

• (2S)-2,6,10,10-tetramethyl-1-oxaspiro[4.5]dec-6-ene
• Theaspirane a
• (2S,5S)-2,6,6,10-tetramethyl-1-oxaspiro[4.5]dec-9-ene
• 66537-39-1
• E-Theaspirane
• Q27290647
• U3NXN11I9X
• SCHEMBL13309224
• UNII-U3NXN11I9X
• (+-)-Theaspirane A
• (+)-theaspirane a
• 1-Oxaspiro(4.5)dec-6-ene, 2,6,10,10-tetramethyl-, (2S-trans)-
• Theaspirane A, (+-)-
• 1-Oxaspiro(4.5)dec-6-ene, 2,6,10,10-tetramethyl-, (2S,5S)-
• THEASPIRANE A, (+)-
• (+)-Theaspirane A

• Inchi： 1S/C13H22O/c1-10-6-5-8-12(3,4)13(10)9-7-11(2)14-13/h6,11H,5,7-9H2,1-4H3/t11-,13+/m0/s1
• InChI Key： GYUZHTWCNKINPY-WCQYABFASA-N
• SMILES： O1[C@@H](C)CC[C@@]21C(C)=CCCC2(C)C

Computed Properties

• Exact Mass: 194.16716
• Monoisotopic Mass: 194.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 3

Experimental Properties

• Density: 0.94
• Boiling Point: 254.1°C at 760 mmHg
• Flash Point: 103.8°C
• Refractive Index: 1.488
• PSA: 9.23

Additional information on (+)-Theaspirane A

Recent Advances in the Study of (+)-Theaspirane A (CAS: 66537-39-1): A Promising Compound in Chemical Biology and Medicine

(+)-Theaspirane A (CAS: 66537-39-1) is a naturally occurring sesquiterpene compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its biosynthesis, pharmacological properties, and synthetic pathways, providing new insights into its role as a bioactive molecule. This research brief aims to summarize the latest findings related to (+)-Theaspirane A, highlighting its significance in drug discovery and development.

One of the key advancements in the study of (+)-Theaspirane A is the elucidation of its biosynthetic pathway. Researchers have identified the enzymes and genes involved in its production in natural sources, such as certain plant species. This knowledge has enabled the development of synthetic biology approaches to produce (+)-Theaspirane A in microbial hosts, offering a sustainable and scalable alternative to traditional extraction methods. These findings were published in a recent issue of the journal Nature Chemical Biology, where the authors demonstrated the successful heterologous expression of the biosynthetic genes in Escherichia coli.

Pharmacological studies have revealed that (+)-Theaspirane A exhibits a range of bioactive properties, including anti-inflammatory, antioxidant, and neuroprotective effects. In vitro and in vivo experiments have shown that the compound can modulate key signaling pathways, such as the NF-κB and Nrf2 pathways, which are implicated in various diseases. A study published in Journal of Medicinal Chemistry reported that (+)-Theaspirane A significantly reduced oxidative stress and inflammation in a mouse model of neurodegenerative disease, suggesting its potential as a therapeutic agent for conditions like Alzheimer's and Parkinson's diseases.

In addition to its biological activities, (+)-Theaspirane A has also been explored for its applications in flavor and fragrance industries. Its unique aroma profile, characterized by woody and spicy notes, makes it a valuable ingredient in perfumery and food additives. Recent research has focused on optimizing the synthetic routes to produce (+)-Theaspirane A with high enantiomeric purity, as reported in Organic Letters. The development of efficient catalytic asymmetric synthesis methods has been a major breakthrough, enabling the large-scale production of this compound for industrial applications.

Despite these advancements, challenges remain in the clinical translation of (+)-Theaspirane A. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and unlock the full therapeutic potential of this compound. A recent review in Chemical Reviews emphasized the need for interdisciplinary approaches to accelerate the development of (+)-Theaspirane A-based therapies.

In conclusion, (+)-Theaspirane A (CAS: 66537-39-1) represents a promising candidate for drug discovery and industrial applications. The latest research has shed light on its biosynthesis, pharmacological properties, and synthetic methods, paving the way for future innovations. Continued investment in research and development will be crucial to harness the full potential of this versatile compound in chemical biology and medicine.